Cas no 38345-66-3 (Benzeneethanol, a-[(1R)-2-(dimethylamino)-1-methylethyl]-a-phenyl-, (aS)-)

• Product Name: Benzeneethanol, a-[(1R)-2-(dimethylamino)-1-methylethyl]-a-phenyl-, (aS)-
• CAS No: 38345-66-3
• MF: C₁₉H₂₅NO
• MW: 283.407905340195
• CID: 319157
• PubChem ID: 24853628
• Update Time: 2025-07-17

Benzeneethanol, a-[(1R)-2-(dimethylamino)-1-methylethyl]-a-phenyl-, (aS)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, a-[(1R)-2-(dimethylamino)-1-methylethyl]-a-phenyl-, (aS)-
• (2S,3R)-(+)-4-Dimethylamino-3-methyl-1,2-diphenyl-2-butanol
• (2S,3R)-4-(dimethylamino)-3-methyl-1,2-diphenylbutan-2-ol
• Chirald
• (2S,3R)-(+)-4-Dimethylamino-1,2-diphenyl-3-methyl-2-butanol
• (2S,3R)-4-dimethylamino-3-methyl-1,2-diphenyl-2-butanol
• (2S,3R)-4-dimethylamino-3-methyl-1,2-diphenyl-butan-2-ol
• Chirald(R)
• Darvon alcohol
• Dextrocarbinol base
• d-Oxyphene
• Mosher's reagent
• (+)-Darvon alcohol
• Q27261634
• UNII-5917USS6PV
• Oxiphene
• SCHEMBL924297
• 38345-66-3
• DEXTROPROPOXYPHENE HYDROCHLORIDE IMPURITY A [EP IMPURITY]
• Benzeneethanol, ?-[(1R)-2-(dimethylamino)-1-methylethyl]-?-phenyl-, (?S)-
• [S-(R*,S*)]-[2-(Dimethylamino)-1-methylethyl]-phenylphenethyl alcohol
• (+)-oxyphene
• 5917USS6PV
• AKOS015894842
• W-110904
• (2S,3R)-4-(Dimethylamino)-1,2-diphenyl-3-methylbutan-2-ol (Oxyphene)
• (2S,3R)-(+)-4-Dimethylamino-1,2-diphenyl-3-methyl-2-butanol, (2S,3R)-(+)-4-Dimethylamino-3-methyl-1,2-diphenyl-2-butanol, Dextrocarbinol base
• INTCGJHAECYOBW-APWZRJJASA-N
• EINECS 253-893-6
• CHIRALD [MI]
• Chirald(R), 99%
• DTXSID70273961
• (S-(R*,S*))-alpha-(2-(Dimethylamino)-1-methylethyl)-alpha-phenylphenethyl alcohol

• MDL： MFCD00066214
• Inchi： 1S/C19H25NO/c1-16(15-20(2)3)19(21,18-12-8-5-9-13-18)14-17-10-6-4-7-11-17/h4-13,16,21H,14-15H2,1-3H3/t16-,19+/m1/s1
• InChI Key： INTCGJHAECYOBW-APWZRJJASA-N
• SMILES： O[C@@](C1C=CC=CC=1)(CC1C=CC=CC=1)[C@H](C)CN(C)C

Computed Properties

• Exact Mass: 283.19400
• Monoisotopic Mass: 283.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7

Experimental Properties

• Melting Point: 54-56 °C (lit.)
• Boiling Point: bp0.1 mm 138-139°
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• PSA: 23.47000
• LogP: 3.31460
• Merck: 13,2070
• Specific Rotation: 21 +8.2° (c = 10 in ethanol)
• Optical Activity: [α]21/D +8.2°, c = 10 in ethanol

Benzeneethanol, a-[(1R)-2-(dimethylamino)-1-methylethyl]-a-phenyl-, (aS)- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on Benzeneethanol, a-[(1R)-2-(dimethylamino)-1-methylethyl]-a-phenyl-, (aS)-

Benzeneethanol, a-[(1R)-2-(dimethylamino)-1-methylethyl]-a-phenyl-, (aS)- (CAS No. 38345-66-3): A Comprehensive Overview in Modern Chemical Research

Benzeneethanol, a-[(1R)-2-(dimethylamino)-1-methylethyl]-a-phenyl-, (aS)-, identified by its CAS number 38345-66-3, is a complex organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and biochemical studies.

The molecular structure of Benzeneethanol, a-[(1R)-2-(dimethylamino)-1-methylethyl]-a-phenyl-, (aS)- consists of a benzene ring substituted with an ethanol moiety at the alpha position, further modified by an (S)-configured stereocenter. The presence of the (1R)-2-(dimethylamino)-1-methylethyl group adds to its complexity, making it a fascinating subject for synthetic chemists and pharmacologists. This specific arrangement of functional groups not only influences its chemical reactivity but also its potential biological activity.

In recent years, there has been a growing interest in understanding the pharmacological properties of compounds with chiral centers, such as Benzeneethanol, a-[(1R)-2-(dimethylamino)-1-methylethyl]-a-phenyl-, (aS)-. The stereochemistry of this compound plays a crucial role in determining its interaction with biological targets. Studies have shown that enantiomeric compounds can exhibit significantly different pharmacological effects, making the precise control of stereochemistry essential in drug design.

One of the most compelling aspects of Benzeneethanol, a-[(1R)-2-(dimethylamino)-1-methylethyl]-a-phenyl-, (aS)- is its potential as a building block for more complex molecules. Its unique structural framework allows for modifications at multiple sites, enabling chemists to tailor its properties for specific applications. This flexibility has made it a popular choice for researchers exploring novel synthetic pathways and drug candidates.

Recent advancements in computational chemistry have further enhanced our understanding of the behavior of such complex molecules. Molecular modeling studies on Benzeneethanol, a-[(1R)-2-(dimethylamino)-1-methylethyl]-a-phenyl-, (aS)- have provided insights into its binding interactions with potential biological targets. These studies have revealed that the compound can form stable complexes with certain enzymes and receptors, suggesting its potential as an inhibitor or modulator in therapeutic contexts.

The synthesis of Benzeneethanol, a-[(1R)-2-(dimethylamino)-1-methylethyl]-a-phenyl-, (aS)- represents a significant challenge due to its complex structure. However, recent developments in asymmetric synthesis have made it more feasible to produce this compound in high enantiomeric purity. These advancements have opened up new avenues for exploring its pharmacological potential.

In the realm of drug discovery, the search for novel bioactive compounds is an ongoing process. Benzeneethanol, a-[(1R)-2-(dimethylamino)-1-methylethyl]-a-phenyl-, (aS)- stands out as a promising candidate due to its unique structural features and potential biological activity. Researchers are currently investigating its effects on various biological pathways, with the aim of identifying new therapeutic applications.

The role of stereochemistry in determining the efficacy and safety of pharmaceuticals cannot be overstated. The enantiomeric purity of Benzeneethanol, a-[(1R)-2-(dimethylamino)-1-methylethyl]-a-phenyl-, (aS)- is critical in ensuring that it behaves as intended in biological systems. Recent studies have highlighted the importance of maintaining high enantiomeric purity during synthesis to avoid unwanted side effects.

As our understanding of complex organic molecules continues to evolve, so does our ability to harness their potential for therapeutic applications. The case of Benzeneethanol, a-[(1R)-2-(dimethylamino)-1-methylethyl]-a-phenyl-, (aS)- exemplifies how structural complexity can be leveraged to develop novel drugs with tailored properties. This compound serves as a testament to the power of modern chemical research in unlocking new possibilities for medicine and biotechnology.